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Compound of Interest

Compound Name: Simazine-alachlor mixt.

Cat. No.: B15193286

This guide provides immediate safety, operational, and disposal protocols for laboratory
personnel handling Simazine-Alachlor mixtures. Adherence to these procedures is critical to
ensure personal safety and environmental protection.

I. Hazard Identification and Risk Summary

Both Simazine and Alachlor are herbicides that present significant health and environmental
risks. Alachlor is suspected of causing cancer and may cause an allergic skin reaction.[1]
Simazine is also suspected of causing cancer and is very toxic to aquatic life with long-lasting

effects.[2][3][4] The mixture should be handled as a substance with the combined hazards of its
components.
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Hazard Statement

Simazine

Alachlor

Simazine-Alachlor
Mixture (Assumed)

Carcinogenicity

Suspected of causing
cancer[2][3][4]

Suspected of causing

cancer[1]

Suspected of causing

cancer

Skin Sensitization

Not classified as a

skin sensitizer

May cause an allergic

skin reaction[1]

May cause an allergic

skin reaction

Eye Irritation

Causes moderate eye
irritation[5]

Causes serious eye

irritation[1]

Causes serious eye

irritation

Aquatic Toxicity

Very toxic to aquatic
life with long lasting
effects[2][3][4]

Very toxic to aquatic
life with long lasting
effects[6]

Very toxic to aquatic
life with long lasting

effects

Acute Toxicity (Oral)

Harmful if

swallowed[5]

Harmful if

swallowed[7]

Harmful if swallowed

Il. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory for all personnel handling Simazine-Alachlor

mixtures. The following table summarizes the required PPE based on the recommendations for

the individual components. Always select PPE that offers the highest level of protection.
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Body Part

Required PPE

Specifications and Best
Practices

Hands

Chemical-resistant gloves

Unlined gloves made of nitrile,
neoprene, or butyl rubber are
recommended.[8] Discard
disposable gloves after each
use and wash reusable gloves

before removal.[9]

Eyes & Face

Safety goggles and face shield

Wear tight-fitting, non-fogging
chemical splash goggles.[10] A
face shield is essential during
mixing and other operations

where splashing is a risk.[8]

Body

Chemical-resistant coveralls or
long-sleeved shirt and long
pants, and a chemical-resistant

apron

Wear a long-sleeved shirt and
long pants as a minimum.[11]
For mixing and handling
concentrates, a chemical-
resistant apron and coveralls

are required.[8][11]

Feet

Chemical-resistant boots

Wear unlined, chemical-
resistant boots that cover the
ankles. Pant legs should be
worn outside of the boots.[10]
[11]

Respiratory

Respirator (as needed)

A respirator may be necessary
when handling powders or in
poorly ventilated areas.[6][9]
Consult the specific product
Safety Data Sheet (SDS) and

institutional safety protocols.

lll. Experimental Workflow and Handling Protocol
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The following diagram outlines the standard operating procedure for the safe handling of a
Simazine-Alachlor mixture, from preparation to disposal.

Preparation

Consult SDS for Simazine and Alachlor

v

Don appropriate PPE

v

Prepare handling area (well-ventilated, spill containment)

Handling &vAppIication

Mix chemicals in a designated, ventilated area

v

Use appropriate lab equipment (e.g., fume hood)

v

Apply mixture to experimental setup

Decontamination

Decontaminate all equipment with appropriate solvent

v

Clean work surfaces

Waste [v)isposal

Collect all waste (liquid, solid, contaminated PPE)

v

Label waste containers clearly

v

Dispose of as hazardous waste according to institutional and local regulationg
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for Simazine-
Alachlor Mixtures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15193286#personal-protective-equipment-for-
handling-simazine-alachlor-mixt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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